Cas no 48108-77-6 ((S)-amino(phenyl)acetonitrile)

• Product Name: (S)-amino(phenyl)acetonitrile
• CAS No: 48108-77-6
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 931791
• PubChem ID: 6455258
• Update Time: 2025-04-19

(S)-amino(phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-amino(phenyl)acetonitrile
• NS00057867
• JTIHSSVKTWPPHI-MRVPVSSYSA-N
• EINECS 256-355-9
• 48108-77-6
• 53941-45-0
• (2S)-2-amino-2-phenylacetonitrile
• SCHEMBL2124354
• STR04909
• DTXSID101313007
• AKOS022358039
• (-)-Phenylglycinonitrile

• Inchi： 1S/C8H8N2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,10H2
• InChI Key： JTIHSSVKTWPPHI-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)C#N

Computed Properties

• Exact Mass: 132.068748
• Monoisotopic Mass: 132.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.1
• Boiling Point: 235.8°C at 760 mmHg
• Flash Point: 96.4°C
• Refractive Index: 1.567

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines